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Compound of Interest

Compound Name: GSK3368715

Cat. No.: B15584202 Get Quote

Technical Support Center: GSK3368715
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the preparation and storage of GSK3368715 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing GSK3368715 stock solutions?

A1: Anhydrous Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent for

preparing high-concentration stock solutions of GSK3368715.[1][2][3][4] It is crucial to use

fresh, anhydrous DMSO, as moisture can negatively impact the solubility of the compound.[1]

[3]

Q2: My GSK3368715 powder is not dissolving completely in DMSO. What should I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Confirm the salt form: Different salt forms of GSK3368715 have different solubilities. For

example, the trihydrochloride salt is reported to be more soluble in DMSO than the

monohydrochloride salt.[1]

Use anhydrous DMSO: Ensure your DMSO is of high purity and free from water, as moisture

can reduce solubility.[1][3]
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Gentle warming: You can try gently warming the solution in a water bath or incubator at 37°C

to aid dissolution.[1]

Vortexing: Vigorous vortexing can also help to dissolve the compound.[1]

Sonication: In some cases, sonication may be used to aid dissolution.[5]

Q3: What are the recommended storage conditions for GSK3368715 stock solutions?

A3: For long-term storage, it is recommended to store the stock solution at -80°C, which should

maintain stability for up to 6 months. For shorter-term storage, -20°C is acceptable for up to 1

month.[6] It is highly recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1][6]

Q4: Can I store the GSK3368715 stock solution at 4°C?

A4: For short-term storage, from days to weeks, 0-4°C is acceptable. However, for long-term

storage (months to years), it is recommended to store at -20°C.[7]

Quantitative Data Summary
The solubility of GSK3368715 can vary depending on its salt form and the solvent used. The

following tables summarize the available solubility data.

Table 1: Solubility of GSK3368715 Salt Forms

Salt Form Solvent Solubility (mg/mL) Molar Equivalent

Trihydrochloride Salt DMSO 81 170.20 mM

Trihydrochloride Salt Water 81 170.20 mM

Trihydrochloride Salt Ethanol 81 170.20 mM

Monohydrochloride

Salt
DMSO 40 Not Specified

Data sourced from Benchchem, GlpBio, Selleck Chemicals, and Cayman Chemical.[1][2][3]
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Experimental Protocols
Preparation of GSK3368715 Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of GSK3368715 in

DMSO.

Materials:

GSK3368715 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Water bath or incubator (optional)

Procedure:

Weigh the Compound: Accurately weigh the desired amount of GSK3368715 powder.

Add Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration. For example, to prepare an 81 mg/mL stock solution of the trihydrochloride

salt, add 1 mL of DMSO to 81 mg of the compound.[1]

Dissolve: Vortex the solution until the compound is completely dissolved. If necessary, gently

warm the solution at 37°C to aid dissolution.

Aliquot: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes. This will help to minimize freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[6]
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GSK3368715 Stock Solution: Preparation and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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